Cas no 503837-98-7 (Sortin1)

Sortin1 structure
Sortin1 structure
Product Name:Sortin1
CAS No:503837-98-7
MF:C26H19NO6
MW:441.4322
CID:2601405
Update Time:2024-11-03

Sortin1 Chemical and Physical Properties

Names and Identifiers

    • Sortin1
    • Sortin-1
    • C26H19NO6
    • 4-[5-(4-Carboxy-phenyl)-furan-2-yl]-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylic acid methyl ester
    • 4-(5-[3-(Methoxycarbonyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-B]pyridin-4-yl]-2-furyl)benzoic acid
    • 4-{5-[3-(methoxycarbonyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridin-4-yl]-2-furyl}benzoic acid
    • CBMicro_004547
    • Oprea1_166104
    • Oprea1_813658
    • HMS2344I17
    • SMSF0016161
    • 3259AH
    • STL415961
    • CB06472
    • Inchi: 1S/C26H19NO6/c1-13-20(26(31)32-2)21(22-23(27-13)16-5-3-4-6-17(16)24(22)28)19-12-11-18(33-19)14-7-9-15(10-8-14)25(29)30/h3-12,21,27H,1-2H3,(H,29,30)
    • InChI Key: QKEXVHYWWUXESV-UHFFFAOYSA-N
    • SMILES: O1C(C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2[H])=C([H])C([H])=C1C1([H])C(C(=O)OC([H])([H])[H])=C(C([H])([H])[H])N([H])C2C3=C([H])C([H])=C([H])C([H])=C3C(C1=2)=O

Computed Properties

  • Exact Mass: 441.12123733 g/mol
  • Monoisotopic Mass: 441.12123733 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 912
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 441.4
  • XLogP3: 3.8
  • Topological Polar Surface Area: 106

Sortin1 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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